Cas no 524-08-3 (sophorol)

sophorol structure
sophorol structure
Product Name:sophorol
CAS No:524-08-3
MF:C16H12O6
MW:300.262885093689
CID:936858
PubChem ID:6452639
Update Time:2025-04-19

sophorol Chemical and Physical Properties

Names and Identifiers

    • sophorol
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)-, (+)-
    • 524-08-3
    • DTXSID30966807
    • 2',7-Dihydroxy-4',5'-(methylenedioxy)isoflavanone
    • 7-Hydroxy-3-(6-hydroxy-2H-1,3-benzodioxol-5-yl)-2,3-dihydro-4H-1-benzopyran-4-one
    • 7-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)-2,3-dihydrochromen-4-one
    • Q27149422
    • (3S)-7-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)-2,3-dihydrochromen-4-one
    • CHEBI:80394
    • (+)-Sophorol
    • Inchi: 1S/C16H12O6/c17-8-1-2-9-13(3-8)20-6-11(16(9)19)10-4-14-15(5-12(10)18)22-7-21-14/h1-5,11,17-18H,6-7H2
    • InChI Key: FAPWSAQOVOBPCP-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C(C1)C1=C(C=C2C(=C1)OCO2)O)=O)O

Computed Properties

  • Exact Mass: 300.06336
  • Monoisotopic Mass: 300.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 85.2Ų

Experimental Properties

  • PSA: 85.22
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